N-[3-(diethylamino)propyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide

• IUPAC Name: N-[3-(diethylamino)propyl]-1-(thiophene-2-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H29N3O2S/c1-3-20(4-2)11-6-10-19-17(22)15-8-12-21(13-9-15)18(23)16-7-5-14-24-16/h5,7,14-15H,3-4,6,8-13H2,1-2H3,(H,19,22)
• InChI Key: WXPCUAYFVVEJMF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCNC(=O)C1CCN(CC1)C(=O)C2=CC=CS2
• Molecular Formula: C18H29N3O2S
• Molecular Weight: 351.5 g/mol

Description

N-[3-(diethylamino)propyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide, also known as DTG, is a synthetic compound that belongs to the family of piperidine carboxamides. DTG has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience.

Scientific Research Applications

N-[3-(diethylamino)propyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been studied for its potential therapeutic applications in the treatment of various neurological disorders, including Parkinson's disease, schizophrenia, and depression. N-[3-(diethylamino)propyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been shown to have a high affinity for sigma-1 receptors, which are widely distributed in the brain and are involved in various cellular processes, including neurotransmitter release, calcium signaling, and neuroprotection. N-[3-(diethylamino)propyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has also been shown to modulate the activity of other receptors, including dopamine and serotonin receptors, which are involved in the regulation of mood and behavior.

Mechanism of Action

N-[3-(diethylamino)propyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide's mechanism of action is not fully understood, but it is believed to involve the modulation of sigma-1 receptors, which are located in the endoplasmic reticulum and play a key role in the regulation of calcium signaling and protein folding. N-[3-(diethylamino)propyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been shown to enhance the activity of sigma-1 receptors, leading to the activation of various signaling pathways that are involved in neuroprotection, neuroplasticity, and neurotransmitter release.
Biochemical and Physiological Effects:
N-[3-(diethylamino)propyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been shown to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of calcium signaling, and the promotion of neuroplasticity. N-[3-(diethylamino)propyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its neuroprotective effects. N-[3-(diethylamino)propyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been shown to improve cognitive function and memory in animal models, and it has been suggested that it may have potential therapeutic applications in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N-[3-(diethylamino)propyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has several advantages for lab experiments, including its high affinity for sigma-1 receptors, its ability to modulate the activity of other receptors, and its neuroprotective properties. However, N-[3-(diethylamino)propyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has several limitations, including its low solubility in water, its potential toxicity at high doses, and its limited availability and high cost.

Future Directions

There are several future directions for the study of N-[3-(diethylamino)propyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide, including the development of more efficient synthesis methods, the identification of new therapeutic applications, and the exploration of its potential as a tool for understanding the role of sigma-1 receptors in various cellular processes. N-[3-(diethylamino)propyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide may also have potential applications in the field of drug discovery, particularly in the development of new drugs for the treatment of neurological disorders.